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Compound of Interest

Compound Name: 4-Nitro-phenyl-N-benzylcarbamate

Cat. No.: B051582 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides a comprehensive, step-by-step procedure for the safe

disposal of 4-Nitro-phenyl-N-benzylcarbamate, ensuring compliance with safety regulations

and minimizing environmental impact. The following protocols are based on best practices for

chemically similar compounds, as a specific Safety Data Sheet (SDS) for 4-Nitro-phenyl-N-
benzylcarbamate was not identified.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 4-Nitro-phenyl-N-
benzylcarbamate with appropriate personal protective equipment (PPE). The compound's

properties, detailed in Table 1, necessitate careful handling to avoid accidental exposure.

Required Personal Protective Equipment:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side shields or chemical safety goggles.

Lab Coat: A standard laboratory coat to protect clothing and skin.

Respiratory Protection: Work should be conducted in a well-ventilated area or under a

chemical fume hood to avoid inhalation of any dust.
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Step-by-Step Disposal Protocol
The disposal of 4-Nitro-phenyl-N-benzylcarbamate must be managed as hazardous chemical

waste. Under no circumstances should this compound be disposed of down the drain or in

regular solid waste streams.

Waste Collection:

Carefully sweep up any solid 4-Nitro-phenyl-N-benzylcarbamate, avoiding dust

formation.

Place the solid waste into a clearly labeled, sealed, and chemically compatible hazardous

waste container.

Do not mix with other waste streams to prevent potential chemical reactions.

Container Labeling:

The waste container must be labeled with the full chemical name: "4-Nitro-phenyl-N-
benzylcarbamate".

Include appropriate hazard warnings. While specific GHS classifications for this compound

are not readily available, based on related compounds, it is prudent to include "Irritant"

and "Handle with Care."

Storage of Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

hazardous waste accumulation area.

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents.[1]

Decontamination of Empty Containers:

For empty containers that held 4-Nitro-phenyl-N-benzylcarbamate, triple rinse with a

suitable solvent (e.g., acetone or ethanol).
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Collect the rinsate as hazardous liquid waste in a separate, appropriately labeled

container.

Once decontaminated, the container can be disposed of according to institutional

guidelines for clean labware.

Arranging for Pickup and Disposal:

Contact your institution's Environmental Health & Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste containers.

Chemical waste generators are responsible for ensuring the complete and accurate

classification of the waste according to local, regional, and national regulations.[2]

Chemical and Physical Properties
A summary of the known quantitative data for 4-Nitro-phenyl-N-benzylcarbamate is provided

below for easy reference.

Property Value Source

Molecular Formula C₁₄H₁₂N₂O₄ [3][4]

Molecular Weight 272.26 g/mol [3][4]

CAS Number 124068-97-9 [3][5]

Physical State Solid [3]

Appearance Very Pale Yellow [3]

Melting Point 132 °C [3]

Disposal Workflow
The following diagram illustrates the logical flow of the disposal procedure for 4-Nitro-phenyl-
N-benzylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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